Cas no 1310684-93-5 (4-ethyl-1,1-difluorocyclohexane)

• Product Name: 4-ethyl-1,1-difluorocyclohexane
• CAS No: 1310684-93-5
• MF: C₈H₁₄F₂
• MW: 148.193569660187
• MDL: MFCD19442242
• CID: 4587532
• PubChem ID: 54772461
• Update Time: 2025-06-15

4-ethyl-1,1-difluorocyclohexane Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1,1-difluoro-cyclohexane
• Cyclohexane, 4-ethyl-1,1-difluoro-
• 1,1-DIFLUORO-4-ETHYLCYCLOHEXANE
• 4-ethyl-1,1-difluorocyclohexane

• MDL： MFCD19442242
• Inchi： 1S/C8H14F2/c1-2-7-3-5-8(9,10)6-4-7/h7H,2-6H2,1H3
• InChI Key： JDPBWSJODBUYKA-UHFFFAOYSA-N
• SMILES： C1(F)(F)CCC(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on 4-ethyl-1,1-difluorocyclohexane

Professional Introduction to 4-Ethyl-1,1-Difluorocyclohexane (CAS No. 1310684-93-5)

4-Ethyl-1,1-difluorocyclohexane, with the CAS number 1310684-93-5, is a fluorinated cyclohexane derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, exhibits potential applications in various domains, including material science, agrochemicals, and medicinal chemistry. The presence of fluorine atoms in its molecular structure imparts distinct physicochemical properties, making it a subject of intense study for its synthetic utility and biological activity.

The< strong>1,1-difluorocyclohexane moiety in the compound is particularly noteworthy due to its ability to influence the reactivity and stability of the molecule. Fluorine atoms are known for their high electronegativity, which can significantly alter the electronic distribution within the molecule. This feature makes 4-ethyl-1,1-difluorocyclohexane a valuable intermediate in organic synthesis, where it can serve as a building block for more complex structures. The< strong>ethyl substituent further contributes to the compound's versatility by providing a handle for further functionalization.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. Studies have demonstrated that the introduction of fluorine atoms into pharmaceutical molecules can lead to improved pharmacokinetic profiles. For instance, fluorinated analogs of existing drugs have shown increased lipophilicity and resistance to enzymatic degradation, which are critical factors in drug design. The< strong>CAS no. 1310684-93-5 compound is being explored as a potential precursor in the synthesis of novel fluorinated entities with therapeutic applications.

The< strong>fluorinated cyclohexane scaffold is also relevant in the context of material science. Fluorinated polymers and materials exhibit exceptional thermal stability and chemical resistance, making them suitable for high-performance applications. Researchers are investigating how the incorporation of fluorine into cyclic structures can enhance material properties such as flexibility and durability. The< strong>4-ethyl-substituted derivative is being studied for its potential to act as a monomer or intermediate in the development of advanced materials.

The< strong>synthetic pathways for preparing 4-ethyl-1,1-difluorocyclohexane have been optimized to ensure high yields and purity. One common approach involves the reaction of cyclohexene with hydrogen fluoride or difluoromethane under controlled conditions. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the ethyl group selectively onto the difluorocyclohexane ring. These methodologies highlight the compound's synthetic accessibility and its potential for large-scale production.

In terms of biological activity, preliminary studies on< strong>4-ethyl-1,1-difluorocyclohexane have revealed interesting properties that warrant further investigation. The compound has shown moderate interaction with certain biological targets, suggesting its utility as a lead compound in drug discovery programs. Researchers are particularly interested in exploring its potential as an intermediate for synthesizing kinase inhibitors or other bioactive molecules. The< strong>CAS no. 1310684-93-5 designation ensures that researchers can reliably obtain this compound for their experiments while adhering to regulatory standards.

The< strong>cyclic structure of< strong>4-ethyl-1,1-difluorocyclohexane contributes to its unique electronic properties, which can be exploited in various applications beyond pharmaceuticals. For example, fluorinated cyclic compounds have been used as ligands in catalytic systems due to their ability to stabilize transition metal centers. The< strong>difluorocyclohexane moiety can participate in coordination chemistry, offering opportunities for designing novel catalysts with improved efficiency.

The< strong>volumetric properties of this compound are also subjects of interest. Due to the presence of fluorine atoms, which are heavier than hydrogen, 4-ethyl-1,1-difluorocyclohexane exhibits a higher density compared to its non-fluorinated counterparts. This property can be advantageous in certain industrial applications where density plays a critical role in process design and optimization.

In conclusion, 4-Ethyl-1,1-difluorocyclohexane (CAS No. 1310684-93-5) is a multifaceted compound with potential applications spanning multiple industries. Its unique structural features make it a valuable asset in synthetic chemistry, material science, and pharmaceutical research. As research continues to uncover new methodologies and applications for fluorinated compounds,< strong>CAS no.. 1310684-93-5 will undoubtedly remain at the forefront of scientific inquiry.